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Compound of Interest

Compound Name: 10-Methyl lauric acid

Cat. No.: B1230805

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a proposed biosynthetic pathway for 10-
methyl lauric acid against established industrial production methods. Detailed experimental
protocols are provided for the validation of the hypothetical biosynthetic pathway, including
gene expression analysis, enzyme activity assays, and metabolite profiling.

Introduction to 10-Methyl Lauric Acid Biosynthesis

10-methyl lauric acid is a branched-chain fatty acid (BCFA) found in some bacteria and
insects.[1] While a complete, validated biosynthetic pathway for this specific molecule is not
extensively documented, a hypothetical pathway can be proposed based on known
mechanisms of BCFA synthesis in bacteria. This pathway offers a potential biological route for
the production of 10-methyl lauric acid, which may present advantages over traditional
chemical synthesis in terms of sustainability and specificity.

The proposed pathway initiates with precursors from branched-chain amino acid catabolism,
which are then elongated by the fatty acid synthase (FAS) system. The key branching step is
hypothesized to be catalyzed by a methyltransferase that utilizes S-adenosylmethionine (SAM)
as a methyl donor.[2][3][4]

Comparative Analysis: Biosynthetic vs. Industrial
Production
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This section compares the proposed biosynthetic pathway with conventional industrial methods

for producing specialty fatty acids.

Proposed Biosynthetic
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Proposed Biosynthetic Pathway for 10-Methyl

Lauric Acid

The following diagram illustrates a hypothetical biosynthetic pathway for 10-methyl lauric acid,

integrating knowledge of branched-chain fatty acid synthesis and enzymatic methylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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